Cas no 1196987-68-4 (1H-Pyrrolo[2,3-b]pyridine-5-carbonyl chloride)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carbonyl chloride
• CAS No: 1196987-68-4
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2103995
• Update Time: 2023-08-03

1H-Pyrrolo[2,3-b]pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClN2O/c9-7(12)6-3-5-1-2-10-8(5)11-4-6/h1-4H,(H,10,11)
• InChI Key： JDNYDOWXUXSJPK-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C2C(C=CN2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 45.8